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Compound of Interest

Compound Name: Lankacyclinone C

Cat. No.: B12402743 Get Quote

Technical Guide: Lankacyclinone C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific data on

Lankacyclinone C, a molecule noted for its potential therapeutic applications. The document

summarizes its chemical properties, and while specific experimental details are limited in

publicly accessible literature, it outlines generalized experimental workflows for the isolation

and characterization of similar natural products.

Molecular Profile
Lankacyclinone C is identified as a lankacidin C congener. Its fundamental molecular

characteristics are detailed below.

Property Value

Molecular Formula C₂₄H₃₃NO₅[1][2]

Molecular Weight 415.52 g/mol [1][2]

Biological Activity
Preliminary research indicates that Lankacyclinone C possesses anti-tumor properties. While

the specific mechanisms of action for Lankacyclinone C are not extensively detailed in the

available literature, the broader class of molecules to which it belongs is known to exhibit
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cytotoxic effects against various cancer cell lines. The anti-cancer activity of such compounds

can be mediated through various mechanisms, including the induction of apoptosis and the

arrest of the cell cycle at different phases.

Generalized Experimental Protocols
Detailed experimental protocols for the isolation and specific biological assays of

Lankacyclinone C are not readily available. However, the following sections describe

generalized methodologies commonly employed for the isolation and characterization of novel

natural products from microbial sources.

Isolation and Purification of Natural Products
A common workflow for isolating a target compound from a producing microorganism is

outlined below. This process typically involves cultivation of the organism, extraction of

metabolites, and subsequent chromatographic purification.
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Fig. 1: Generalized workflow for natural product isolation.
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Protocol Steps:

Strain Cultivation and Fermentation: The producing microorganism is cultured in a suitable

liquid medium under optimized conditions (temperature, pH, aeration) to encourage the

production of the target metabolite.

Biomass Separation: The microbial cells are separated from the fermentation broth by

centrifugation or filtration.

Solvent Extraction: The cell biomass and the supernatant are typically extracted with an

organic solvent (e.g., ethyl acetate, methanol) to isolate the crude mixture of secondary

metabolites.

Chromatographic Purification: The crude extract is subjected to a series of chromatographic

techniques to separate the compound of interest from other metabolites. This often involves:

Column Chromatography: Initial separation based on polarity using a stationary phase like

silica gel.

High-Performance Liquid Chromatography (HPLC): Further purification to obtain the

compound in high purity.

Structural Elucidation
Once the pure compound is isolated, its chemical structure is determined using a combination

of spectroscopic techniques.
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Fig. 2: Workflow for structural elucidation of a novel compound.

Key Techniques:
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Mass Spectrometry (MS): Provides information about the molecular weight and molecular

formula of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are used to determine the connectivity of atoms within the

molecule, ultimately revealing its complete chemical structure.

Potential Signaling Pathways in Anti-Tumor Activity
While the specific signaling pathways affected by Lankacyclinone C have not been elucidated,

compounds with anti-tumor activity often exert their effects by modulating key cellular signaling

pathways that regulate cell proliferation, survival, and death. A generalized diagram of a

hypothetical signaling cascade that could be a target for anti-tumor compounds is presented

below.
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Fig. 3: Hypothetical signaling pathways modulated by an anti-tumor agent.
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This diagram illustrates how an anti-tumor compound could potentially inhibit pro-survival

pathways like PI3K/AKT and MAPK, which are often dysregulated in cancer, and

simultaneously activate pro-apoptotic pathways, leading to cancer cell death. Further research

is necessary to determine if Lankacyclinone C acts through these or other mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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